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Compound of Interest

Compound Name: Carbaryl-d3

Cat. No.: B15616499 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides immediate and

essential procedural guidance for the personal protective equipment (PPE), operational plans,

and disposal of Carbaryl-d3. While Carbaryl-d3 is a deuterated form of Carbaryl, its handling

and safety precautions are analogous to the parent compound.

Health Hazard Information
Carbaryl is a carbamate insecticide that acts as a cholinesterase inhibitor, potentially causing

neurological effects.[1] Acute exposure can lead to symptoms such as nausea, vomiting,

blurred vision, and in severe cases, respiratory failure.[1] Chronic exposure may result in

headaches, memory loss, and muscle weakness.[1] Carbaryl is classified by the EPA as a

Group D substance, not classifiable as to human carcinogenicity.[1]

Data Presentation
The following tables summarize key quantitative data regarding the toxicity and occupational

exposure limits for Carbaryl.

Table 1: Toxicity Data for Carbaryl
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Toxicity Metric Value Species Route

Oral LD50 302.6 mg/kg Male Rat Oral

Oral LD50 311.5 mg/kg Female Rat Oral

Dermal LD50 >2000 mg/kg Rat & Rabbit Dermal

Inhalation LC50 >3.4 mg/L Rat Inhalation

Oral LD50 710 mg/kg Rabbit Oral

Oral LD50 125-250 mg/kg Cat Oral

Source: National Pesticide Information Center[2][3]

Table 2: Occupational Exposure Limits for Carbaryl

Organization Exposure Limit (8-hour TWA)

OSHA (PEL) 5 mg/m³

NIOSH (REL) 5 mg/m³

ACGIH (TLV) 5 mg/m³

Source: Occupational Safety and Health Administration, National Institute for Occupational

Safety and Health, American Conference of Governmental Industrial Hygienists[4][5][6]

Experimental Protocols: Handling and Spill Cleanup
Personal Protective Equipment (PPE):

Proper PPE is the first line of defense against exposure. The following equipment is mandatory

when handling Carbaryl-d3:

Gloves: Chemical-resistant gloves are essential. Nitrile, butyl rubber, or neoprene gloves are

recommended.[7] Avoid using leather or cloth gloves as they can absorb the chemical.
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Eye Protection: Chemical splash goggles or a face shield should be worn to protect against

splashes.

Respiratory Protection: In areas with insufficient ventilation or when handling powders, a

NIOSH-approved respirator with an organic vapor (OV) cartridge is required.

Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger

quantities or in case of a significant spill risk, chemical-resistant coveralls are recommended.

Footwear: Closed-toe shoes are mandatory. In areas with a high risk of spills, chemical-

resistant boots should be worn.

Spill Cleanup Protocol:

In the event of a spill, follow these steps immediately:

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and

ensure adequate ventilation.

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the full

complement of recommended PPE.

Contain the Spill: For liquid spills, use an absorbent material like sand, vermiculite, or a

commercial sorbent to contain the spill. For solid spills, carefully sweep or scoop the material

to avoid creating dust.

Decontaminate the Area: Once the bulk of the spill is removed, decontaminate the area

using a solution of household bleach and hydrated lime.

Collect and Dispose of Waste: All contaminated materials, including absorbent materials and

cleaning supplies, must be collected in a sealed, labeled container for hazardous waste

disposal.

Disposal Plan
The disposal of Carbaryl-d3 and its associated waste must be handled with care to prevent

environmental contamination.
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Waste Collection: All waste materials contaminated with Carbaryl-d3, including empty

containers, used PPE, and spill cleanup debris, should be collected in clearly labeled,

sealed, and compatible hazardous waste containers.

Disposal Method: The recommended method for the disposal of carbamate pesticide waste

is incineration by a licensed hazardous waste disposal facility. This ensures the complete

destruction of the toxic organic components.

Regulatory Compliance: All disposal activities must be conducted in accordance with local,

state, and federal regulations. Contact your institution's Environmental Health and Safety

(EHS) department for specific guidance and to arrange for waste pickup.

Mandatory Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of

Carbaryl-d3.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Carbaryl-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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